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Compound of Interest

4-Methylcyclohex-3-
Compound Name:
enecarbaldehyde

cat. No.: B3056962

Preamble: Initial research into the application of 4-Methylcyclohex-3-enecarbaldehyde (CAS
7560-64-7) in fragrance and perfume chemistry has revealed that this specific molecule is not
utilized as a fragrance ingredient.[1][2] The compound is primarily available for chemical
research and synthesis purposes.[3]

Confusion often arises due to the structural and nominal similarities with other commercially
significant fragrance molecules. This document will clarify these distinctions and provide
detailed application notes for two such related compounds: 3 and 4-(4-Hydroxy-4-
methylpentyl)-3-cyclohexene-1-carboxaldehyde (HMPCC/Lyral) and 3-(4-Methyl-cyclohex-3-
enyl)-butyraldehyde (Limonenal).

Clarification of Chemical Identities

A primary source of confusion is the similar cyclohexene carboxaldehyde core in several
fragrance ingredients. The diagram below illustrates the structural differences between the non-
fragrance chemical and the relevant fragrance compounds.
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Target Molecule (Not a Fragrance Ingredient)

4-Methylcyclohex-3-enecarbaldehyde
(CAS: 7560-64-7)

Different side chain Different aldehyde position
and gdditional hydroxyl group and side chain structure

Related Fragrance Ingredients

HMPCC / Lyral Limonenal
(CAS: 31906-04-4) (CAS: 67801-41-8)
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Caption: Structural comparison of 4-Methylcyclohex-3-enecarbaldehyde with related
fragrance compounds.

Application Notes: 3 and 4-(4-Hydroxy-4-
methylpentyl)-3-cyclohexene-1-carboxaldehyde
(HMPCC | Lyral)

Chemical Identifier:

e INCI Name: Hydroxyisohexyl 3-Cyclohexene Carboxaldehyde
e CAS Numbers: 31906-04-4 and 51414-25-6 (mixture)[4]

e Common Trade Names: Lyral®, Kovanol®, Mugonal®[4]

1. Olfactory Profile: HMPCC is a classic fragrance ingredient known for its soft, floral, and lily-
of-the-valley (muguet) scent. It imparts a fresh, clean, and slightly sweet aroma, often with
aldehydic and woody undertones.

2. Applications in Perfumery: Historically, HMPCC was a widely used component in a vast array
of fragrance types, from fine perfumery to personal care products like soaps, lotions, and
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deodorants. Its primary function was to provide a substantive and elegant floral heart to a
composition.

3. Regulatory Status and Safety Considerations: HMPCC has been identified as a significant
contact allergen.[5] In recent European surveys, it was shown that 1.9 — 2.7% of patients with
eczema react to HMPCC in patch testing.[5] Due to these allergenic properties, its use in
cosmetic products has been heavily restricted and is now effectively banned in many regions.
The International Fragrance Association (IFRA) has prohibited its use in new fragrance
creations. Researchers and developers should be aware of these significant safety and
regulatory limitations.

4. Quantitative Data and Usage Levels (Historical): The following table summarizes historical
and recommended safe usage levels prior to the current prohibitions. This data is for
informational and research purposes only.

SCCNFP Recommended

Product Type Historical Use Level (%)
Safe Level (%)[5]
Fine Fragrance 1.0-5.0 <0.02
Rinse-off Cosmetics 0.1-15 <0.02
Leave-on Cosmetics 0.05-1.0 <0.02

5. Experimental Protocol: Patch Testing for Allergic Contact Dermatitis (ACD) to HMPCC

This protocol is a generalized representation of clinical patch testing methodology used to
identify sensitization to fragrance allergens like HMPCC.
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Caption: Workflow for patch testing of HMPCC sensitization.
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Application Notes: 3-(4-Methyl-cyclohex-3-enyl)-
butyraldehyde (Limonenal)

Chemical Identifier:

e |UPAC Name: 3-(4-methylcyclohex-3-en-1-yl)butanal

e CAS Number: 67801-41-8 (for the specific isomer commonly used)
e Common Trade Names: Limonenal

1. Olfactory Profile: Limonenal possesses a very intense, fresh, green, and aldehydic odor with
prominent citrus notes, reminiscent of lemon and lime peel.[6] It can also have slightly fatty and
floral-fruity undertones.[6] The scent is described as stronger and more tenacious than citral,
providing a modern, fresh character to compositions.[7]

2. Applications in Perfumery: Limonenal is a powerful modifier in fragrance compositions. It is
used to:

e Enhance citrus and green top notes.
¢ Add a fresh, aldehydic lift to floral and fruity accords.

o Perfume functional products such as soaps, detergents, and fabric softeners, where its
stability and strength are advantageous.[6]

3. Quantitative Data and Usage Levels: Limonenal is a high-impact material and is typically
used in small quantities.

Application Typical Use Level in Concentrate (%)
Fine Fragrance 0.01-0.2
Soaps & Detergents 0.05-0.5
Fabric Softeners 0.02-0.4

4. Experimental Protocol: Synthesis via Hydroformylation of Limonene
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A common route to Limonenal is the hydroformylation of limonene. The following protocol is a
generalized representation of this industrial process.

Objective: To synthesize 3-(4-Methyl-cyclohex-3-enyl)-butyraldehyde from limonene.
Materials:

e Limonene

e Synthesis gas (CO/H2)

e Rhodium-based catalyst (e.g., Rh(CO)z(acac))

e Phosphine ligand (e.g., Triphenylphosphine)

o High-pressure reactor (autoclave)

e Solvent (e.g., Toluene)

Procedure:

o Reactor Charging: The autoclave is charged with limonene, solvent, catalyst, and ligand
under an inert atmosphere.

o Pressurization: The reactor is sealed and pressurized with synthesis gas to the target
pressure (e.g., 20-50 bar).

e Heating & Reaction: The mixture is heated to the reaction temperature (e.g., 80-120 °C) with
constant stirring. The reaction is monitored by gas uptake.

e Cooling & Depressurization: Once the reaction is complete, the reactor is cooled to room
temperature, and the excess pressure is carefully vented.

e Product Isolation: The crude product is discharged from the reactor.

 Purification: The catalyst is separated (e.g., by oxidation and extraction), and the solvent is
removed under reduced pressure. The resulting crude aldehyde is then purified by fractional
distillation to yield high-purity Limonenal.
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Caption: Generalized workflow for the synthesis of Limonenal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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